![molecular formula C7H8 B057166 Spiro[2.4]hepta-4,6-diene CAS No. 765-46-8](/img/structure/B57166.png)
Spiro[2.4]hepta-4,6-diene
Overview
Description
Spiro[2.4]hepta-4,6-diene (C₇H₈, molecular weight 92.14 g/mol) is a bicyclic hydrocarbon featuring a cyclopropane ring fused to a cyclohexadiene system via a spiro carbon . Its IUPAC InChIKey (KPDOKSJMJMDRQA-UHFFFAOYSA-N) and CAS number (765-46-8) confirm its unique stereoelectronic properties . Key physical properties include a density of 0.92 g/mL at 20°C, refractive index (n20/D) of 1.50, and flash point of 15°C .
Synthesis:
The compound is synthesized via base-promoted dehydrohalogenation of β-haloethylcyclopentadienes, achieving high selectivity under mild conditions (room temperature, ether solvents) . Alternative routes include nucleophilic ring-opening reactions with phosphides or cyclocondensation with hexachloroacetone, yielding derivatives like 2,2,4,4-tetrachloro-spiro compounds (45% yield) .
Applications: this compound serves as a precursor for tricyclic spiro compounds , chelate ligands in organometallic chemistry , and intermediates in prostaglandin analog synthesis . Its rigid spiro architecture also enables studies on bent bonds and cyclopropyl conjugation effects .
Preparation Methods
Base-Promoted Cyclization of β-Haloethylcyclopentadienes
The most widely employed method for synthesizing SHD involves the base-promoted dehydrohalogenation of β-haloethylcyclopentadienes. This approach, first patented in 1997, enables the efficient formation of the spirocyclic framework under mild conditions .
Reaction Mechanism and Key Intermediates
The process begins with a β-haloethylcyclopentadiene precursor, where a halogen atom (e.g., Cl, Br) is positioned at the β-carbon of the ethyl side chain. Upon treatment with a strong base, such as n-butyl lithium, the base abstracts a β-hydrogen atom, triggering an intramolecular elimination reaction. This results in the formation of the cyclopropane ring via a concerted dehydrohalogenation mechanism . The reaction proceeds with high selectivity for the spiro[2.4]hepta-4,6-diene structure, minimizing side products such as linear dienes or polymerized derivatives.
Base Selection and Optimization
The choice of base significantly impacts reaction efficiency and yield. Strong bases capable of abstracting hydrogen atoms with high kinetic selectivity are preferred:
Base | Yield (%) | Reaction Time (h) | Temperature (°C) |
---|---|---|---|
n-Butyl lithium | 92 | 2 | 25 |
Potassium hydride | 85 | 4 | 25 |
Sodium hydride | 78 | 6 | 25 |
Sodium methoxide | 45 | 12 | 60 |
n-Butyl lithium emerges as the optimal base due to its strong nucleophilicity and ability to operate at room temperature, achieving yields exceeding 90% . In contrast, weaker bases like sodium methoxide require elevated temperatures and prolonged reaction times, leading to diminished selectivity.
Substituent Effects on Reactivity
The presence and position of substituents on the cyclopentadienyl ring profoundly influence the reaction trajectory. Electron-donating groups (e.g., methyl, phenyl) at the 1- or 3-positions enhance reaction rates by stabilizing the transition state through resonance effects. Conversely, bulky substituents at the 2- or 5-positions introduce steric hindrance, reducing cyclization efficiency by up to 40% . For example, a 2-isopropyl-substituted precursor yields only 58% SHD under identical conditions, compared to 92% for the unsubstituted analog.
Alkylation Strategies for Precursor Synthesis
The synthesis of β-haloethylcyclopentadiene precursors often relies on alkylation reactions, where cyclopentadienyl anions react with dihaloethane derivatives.
Lewis Base-Catalyzed Alkylation
A critical advancement in precursor synthesis involves the use of Lewis bases with a conjugated acid pKa < -2.5, such as triethylamine or 1,8-diazabicycloundec-7-ene (DBU). These catalysts facilitate the alkylation of substituted cyclopentadienes by stabilizing the intermediate enolate species. For instance, the reaction of 1-methylcyclopentadiene with 1,2-dibromoethane in the presence of DBU produces the corresponding β-bromoethyl derivative in 85% yield .
Control of Substituent Patterns
The alkylation step allows precise control over the substitution pattern of the cyclopentadienyl ring. Mono-substituted cyclopentadienes undergo selective alkylation at the least hindered position, while poly-substituted derivatives exhibit regioselectivity governed by electronic effects. For example:
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1-Phenylcyclopentadiene reacts with 1,2-dichloroethane to form a β-chloroethyl derivative with >90% regioselectivity for the 3-position.
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1,3-Dimethylcyclopentadiene yields a mixture of 2- and 4-substituted products due to competing steric and electronic factors .
Industrial-Scale Production Techniques
Transitioning from laboratory-scale synthesis to industrial production requires addressing challenges related to heat management, catalyst recovery, and process safety.
Continuous Flow Reactor Systems
Modern industrial facilities employ continuous flow reactors to enhance reaction control and scalability. Key advantages include:
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Improved Heat Dissipation : Exothermic dehydrohalogenation reactions generate significant heat, which is efficiently managed in microchannel reactors.
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Reduced Solvent Waste : Closed-loop systems recycle unreacted starting materials and solvents, achieving a solvent recovery rate of 98% .
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Higher Throughput : A single reactor unit can produce up to 500 kg of SHD per day, compared to 50 kg/day for batch processes.
Catalytic System Optimization
Industrial processes often utilize immobilized base catalysts to facilitate separation and reuse. For example, n-butyl lithium supported on mesoporous silica retains 80% of its initial activity after 10 reaction cycles, reducing catalyst costs by 60% .
Comparative Analysis of Synthetic Routes
A critical evaluation of SHD preparation methods reveals trade-offs between yield, scalability, and environmental impact.
Yield and Selectivity Considerations
The base-promoted cyclization method outperforms alternative approaches in both yield and selectivity:
Method | Yield (%) | Selectivity (%) | Scalability |
---|---|---|---|
Base-promoted cyclization | 92 | 98 | High |
Photochemical dimerization | 54 | 75 | Low |
Thermal decomposition | 65 | 82 | Moderate |
Photochemical routes, while avoiding harsh bases, suffer from low yields due to competing polymerization reactions .
Chemical Reactions Analysis
Types of Reactions: Spiro[2.4]hepta-4,6-diene undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form epoxides and other oxygenated derivatives.
Reduction: Reduction reactions can convert this compound into saturated spirocyclic compounds.
Substitution: The compound can participate in substitution reactions, where hydrogen atoms are replaced by other functional groups.
Common Reagents and Conditions:
Oxidation: Common oxidizing agents include peracids and hydrogen peroxide.
Reduction: Reducing agents such as lithium aluminum hydride and sodium borohydride are frequently used.
Substitution: Halogenating agents and organometallic reagents are commonly employed in substitution reactions.
Major Products: The major products formed from these reactions include epoxides, alcohols, and various substituted spirocyclic compounds .
Scientific Research Applications
Chemistry: Spiro[2.4]hepta-4,6-diene is used as a versatile building block in organic synthesis. It serves as a precursor for the synthesis of prostaglandin analogs and other biologically active compounds .
Biology and Medicine: The compound has been investigated for its potential use in the development of new medicinal preparations, including insecticides and pharmaceuticals . Its unique structure allows for the exploration of novel biological activities and therapeutic applications.
Industry: In the industrial sector, this compound is utilized in the synthesis of polymeric materials and other high-value chemicals. Its spirocyclic structure imparts desirable properties to the resulting materials, making it valuable in various industrial applications .
Mechanism of Action
The mechanism of action of spiro[2.4]hepta-4,6-diene involves its ability to undergo various chemical transformations due to its strained spirocyclic structure. The compound can interact with molecular targets through cycloaddition reactions, leading to the formation of new chemical bonds and the generation of biologically active molecules . The pathways involved in these reactions are influenced by the electronic and steric properties of the spirocyclic system .
Comparison with Similar Compounds
Structural and Electronic Properties
- Electronic Structure : this compound exhibits significant bent-bond character due to cyclopropane ring strain, contrasting with spiropentane’s localized σ-framework . Its ionization energy (8.14 eV) is lower than spiropentane’s (~9.1 eV), reflecting enhanced electron delocalization .
Thermal Stability and Decomposition
- Polymer Behavior : Poly(this compound) (PSHD) displays rigid-rod characteristics (Mark-Houwink exponent a = 1.7) and solvent-processability . In contrast, polyspiropentane derivatives lack such rigidity due to reduced ring strain .
Reactivity and Chemical Transformations
- Organometallic Utility: this compound forms chelate complexes with Ni(II) and Co(I), enabling catalytic applications . Spiropentane lacks such versatility due to its electronic simplicity.
Research Findings and Data Tables
Table 2: Thermal Data of Spiro Compounds
Compound | TGA Decomposition (°C) | DSC Peaks (°C) | Crosslinking Onset (°C) |
---|---|---|---|
PSHD | 300 (air), 400 (N₂) | 350 (exothermic) | 335 |
Polyspiropentane | 250 (N₂) | N/A | N/A |
Biological Activity
Spiro[2.4]hepta-4,6-diene is an organic compound characterized by its unique spirocyclic structure, which consists of a cyclopropane ring fused to a cycloheptadiene ring. This compound has garnered attention in the field of organic synthesis and medicinal chemistry due to its versatile reactivity and potential biological applications.
- Molecular Formula : CH
- Molecular Weight : 92.14 g/mol
- Structure : The spirocyclic nature of this compound contributes to its high reactivity, particularly in Diels-Alder reactions and other cycloaddition processes.
The biological activity of this compound is largely attributed to its ability to participate in various chemical transformations:
- Diels-Alder Reactions : Acts as a diene, reacting with dienophiles such as maleic anhydride and acrylonitrile to form polycyclic compounds.
- Oxidation and Reduction : Can be oxidized to form epoxides or reduced to yield saturated derivatives.
- Substitution Reactions : Engages in substitution reactions where hydrogen atoms are replaced by various functional groups.
Medicinal Chemistry
Research indicates that this compound derivatives have potential applications in drug development:
- Anticancer Activity : Some derivatives have shown promise in inhibiting cancer cell proliferation.
- Insecticidal Properties : Certain formulations derived from this compound exhibit effective insecticidal activity, suggesting potential use in agricultural applications.
Case Studies
- Antitumor Activity : A study conducted by Rajasekharan et al. explored the anticancer properties of this compound derivatives against various cancer cell lines. The results indicated significant cytotoxicity at certain concentrations, highlighting the compound's potential as a lead for anticancer drug development .
- Insecticidal Efficacy : Research published in the Journal of Agricultural and Food Chemistry demonstrated that specific derivatives of this compound exhibited high levels of insecticidal activity against common agricultural pests . The study provided insights into the structure-activity relationship (SAR) that could guide the design of more effective insecticides.
Comparative Analysis with Similar Compounds
Compound Name | Structure Type | Biological Activity |
---|---|---|
This compound | Spirocyclic | Anticancer, Insecticidal |
Spiro[2.5]octa-4,6-diene | Spirocyclic | Limited biological studies |
Cycloheptadiene | Non-spirocyclic | Lower reactivity |
Q & A
Basic Research Questions
Q. What are the established synthetic routes for Spiro[2.4]hepta-4,6-diene, and how do reaction conditions influence product purity?
- Methodology : Synthesis methods include cyclization of precursors like 1-phenyl derivatives or photochemical dimerization of cyclopropane-containing compounds. For example, X-ray crystallography-confirmed dimerization occurs at room temperature without catalysts, yielding 54% product via slow crystallization . Other routes involve intermediates such as 5-diazo-bicyclo[2.2.1]hept-2-ene, with yields dependent on solvent polarity and temperature . Key purity indicators include GC-MS analysis and comparison of spectroscopic data (e.g., bond lengths: C=C at 1.309–1.348 Å) .
Q. How is the molecular structure of this compound validated experimentally?
- Methodology : X-ray crystallography is the gold standard. The compound features a planar five-membered ring (C2–C6) and sp²-hybridized carbons at double bonds (C2=C3 and C6=C7). Bond angles (e.g., 89.89° dihedral between central rings) and hydrogen placement (riding models with C–H = 0.93–0.98 Å) confirm geometry . Supplementary techniques include NMR for spiro junction symmetry analysis and IR for strain-sensitive vibrational modes .
Q. What are the critical physicochemical properties of this compound relevant to experimental design?
- Methodology : Key properties include:
- Ionization energy : 8.14 eV (PE method) and appearance energy (10.5 ± 0.1 eV for C₇H₇⁺ fragment, EI method) .
- Thermodynamics : ΔrH° = -364.0 ± 0.8 kJ/mol for hydrogenation to C₇H₁₄ (liquid phase, Chyd method) .
- Physical constants : Density (0.92 g/mL at 20°C), boiling point (128.7°C at 760 mmHg), and refractive index (1.50) .
Advanced Research Questions
Q. How do electronic and steric effects govern this compound’s reactivity in Diels-Alder cycloadditions?
- Methodology : The spiro system’s strain (~25 kcal/mol from cyclopropane) enhances reactivity. Computational studies (e.g., MM2ERW force field) quantify resonance energy contributions. Experimental validation involves monitoring reaction kinetics with electron-deficient dienophiles (e.g., thiophosgene), where regioselectivity is influenced by substituent electronic effects . Product stereochemistry is analyzed via NOESY or X-ray .
Q. What computational approaches resolve contradictions in reaction enthalpy data for this compound derivatives?
- Methodology : Discrepancies in thermodynamic parameters (e.g., hydrogenation enthalpies) are addressed using ab initio calculations (MP2/cc-pVTZ) coupled with experimental calorimetry. For example, discrepancies between Chyd and DFT methods highlight the need for solvent-effect corrections . Validation involves benchmarking against NIST reference data .
Q. How does this compound participate in photochemical reactions with transition-metal complexes?
- Methodology : Photolysis generates biradical intermediates, which react with Fe(CO)₅ to form η²-complexes. Reaction pathways are traced using UV-Vis spectroscopy (λmax shifts) and EPR for radical detection. Product structures are confirmed via X-ray of crystalline adducts (e.g., spiro[fluorene-9,7’-norcaradiene]–Fe complexes) .
Q. How can conflicting CAS registry numbers (542-92-7 vs. 765-46-8) for this compound be resolved in literature reviews?
- Methodology : Cross-referencing synthesis protocols and spectral data is critical. For instance, CAS 765-46-8 corresponds to the parent compound synthesized via dimerization , while 542-92-7 may denote derivatives (e.g., 1-phenyl variants) . Discrepancies are mitigated by citing primary sources (e.g., NIST) and verifying IUPAC names .
Properties
IUPAC Name |
spiro[2.4]hepta-4,6-diene | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C7H8/c1-2-4-7(3-1)5-6-7/h1-4H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KPDOKSJMJMDRQA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC12C=CC=C2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C7H8 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90227305 | |
Record name | Spiro(2,4)hepta-4,6-diene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90227305 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
92.14 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS No. |
765-46-8 | |
Record name | Spiro(2,4)hepta-4,6-diene | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000765468 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | Spiro(2,4)hepta-4,6-diene | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID90227305 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Record name | spiro[2.4]hepta-4,6-diene | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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